Cas no 925899-21-4 (2-Bromo-5-(2-ethylhexyl)thiophene)

2-Bromo-5-(2-ethylhexyl)thiophene structure
925899-21-4 structure
Product Name:2-Bromo-5-(2-ethylhexyl)thiophene
CAS No:925899-21-4
MF:C12H19BrS
MW:275.24826169014
MDL:MFCD28101692
CID:1005759
PubChem ID:84819384
Update Time:2025-08-01

2-Bromo-5-(2-ethylhexyl)thiophene Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-5-(2-ethylhexyl)thiophene
    • Thiophene, 2-bromo-5-(2-ethylhexyl)-
    • 2-Bromo-5-(2-ethylhexyl)thiophene (ACI)
    • 925899-21-4
    • CS-0182843
    • MFCD28101692
    • B5475
    • T71464
    • 2-Bromo-5-(2-ethylhexyl)thiophene
    • MDL： MFCD28101692
    • Inchi： 1S/C12H19BrS/c1-3-5-6-10(4-2)9-11-7-8-12(13)14-11/h7-8,10H,3-6,9H2,1-2H3
    • InChI Key： APAWTVKKPNTQRV-UHFFFAOYSA-N
    • SMILES： BrC1=CC=C(CC(CCCC)CC)S1

Computed Properties

  • Exact Mass: 274.03908g/mol
  • Monoisotopic Mass: 274.03908g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.2
  • XLogP3: 6.4

2-Bromo-5-(2-ethylhexyl)thiophene Security Information

  • Storage Condition：0-10°C

2-Bromo-5-(2-ethylhexyl)thiophene Pricemore >>

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2-Bromo-5-(2-ethylhexyl)thiophene Production Method

Production Method 1

4891-44-5 4891-44-5
925899-21-4 925899-21-4
Reaction Conditions
1.1 Reagents: Hydrogen peroxide ,  Hydrogen bromide ;  < 40 °C; 2 h, rt
Reference
Method for preparing 2-bromo-5-(2-ethylhexyl)thiophene using thiophene and 2-ethylhexanoyl chloride
, China, , ,

Production Method 2

4891-44-5 4891-44-5
925899-21-4 925899-21-4
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide
Reference
Solution-Processed and High-Performance Organic Solar Cells Using Small Molecules with a Benzodithiophene Unit
Zhou, Jiaoyan; Zuo, Yi; Wan, Xiangjian; Long, Guankui; Zhang, Qian; et al, Journal of the American Chemical Society, 2013, 135(23), 8484-8487

Production Method 3

4891-44-5 4891-44-5
925899-21-4 925899-21-4
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide ,  Sodium sulfite Solvents: Tetrahydrofuran ,  Hexane ;  3 h
Reference
Preparation of dithiophenacene fused ring quinoxaline conjugated polymer for solar cell and transistor
, China, , ,

Production Method 4

4891-44-5 4891-44-5
925899-21-4 925899-21-4
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Tetrahydrofuran ;  overnight, 0 °C
Reference
Multichloro-Substitution Strategy: Facing Low Photon Energy Loss in Nonfullerene Solar Cells
Chao, Pengjie; Liu, Longzhu; Zhou, Jiadong; Qu, Jianfei; Mo, Daize; et al, ACS Applied Energy Materials, 2018, 1(11), 6549-6559

Production Method 5

18908-66-2 18908-66-2
925899-21-4 925899-21-4
Reaction Conditions
1.1 Reagents: Butyllithium ;  -78 °C
1.2 Reagents: N-Bromosuccinimide Solvents: Dimethylformamide ;  40 h
Reference
Synthesis of end-blocked thienyl oligomers incorporating benzo[c]thiophene
Mohanakrishnan, Arasambattu K.; Amaladass, P.; Arul Clement, J., Tetrahedron Letters, 2007, 48(5), 779-784

2-Bromo-5-(2-ethylhexyl)thiophene Raw materials

2-Bromo-5-(2-ethylhexyl)thiophene Preparation Products

2-Bromo-5-(2-ethylhexyl)thiophene Suppliers

Amadis Chemical Company Limited
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(CAS:925899-21-4)2-Bromo-5-(2-ethylhexyl)thiophene
Order Number:A1053815
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:38
Price ($):340.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:925899-21-4)2-Bromo-5-(2-ethylhexyl)thiophene
A1053815
Purity:99%
Quantity:5g
Price ($):340.0
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